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Compound of Interest

Compound Name: 2-Nitrothioanisole

Cat. No.: B1295951

This guide provides comprehensive safety and handling information for 2-Nitrothioanisole,
intended for researchers, scientists, and professionals in drug development. Adherence to
these protocols is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Classification

2-Nitrothioanisole is classified as a hazardous substance. It is suspected of causing cancer
and is harmful to aquatic life with long-lasting effects.[1][2]

GHS Label Elements:
» Pictogram:
 Signal Word: Warning
e Hazard Statements:
o H351: Suspected of causing cancer.[1][2]
o H412: Harmful to aquatic life with long lasting effects.[1][2]
» Precautionary Statements:

o P201: Obtain special instructions before use.[1][2]
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o P202: Do not handle until all safety precautions have been read and understood.[1]

o P273: Avoid release to the environment.[1][2]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2]
o P308 + P313: IF exposed or concerned: Get medical advice/ attention.[1][2]

o P405: Store locked up.[1][2]

o P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Absorption into the body may lead to the formation of methemoglobin, which can cause
cyanosis; the onset of symptoms may be delayed.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Nitrothioanisole isomers is presented
below.
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Property 2-Nitrothioanisole 4-Nitrothioanisole

CAS Number 3058-47-7 701-57-5

Molecular Formula C7H7NO:2S C7H7NO:2S

Molecular Weight 169.20 g/mol 169.20 g/mol

Appearance ] Light yellow to brown solid;
powder to crystal[3][4][5]

Melting Point - 66 - 72 °C[5][6]

Boiling Point - 140 °C at 2 mmHg[5][6]

Density 1.233 g/cm3 (at 25°C)[1] 1.27 g/lcm3[4]

Flash Point - 57 °C[4]

Storage Temperature

Room Temperature

Room Temperature, sealed in

dry conditions[5]

Solubility

Soluble in Toluene[5]

Experimental Protocols: Safety and Handling

Detailed experimental protocols for determining all physical and toxicological properties are not

publicly available. However, standardized procedures from organizations like the OECD

(Organisation for Economic Co-operation and Development) are typically followed. The

following sections outline the recommended procedures for safe handling in a laboratory

setting.

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[7] Eyewash stations and safety showers must be readily accessible.

» Personal Protective Equipment (PPE): A comprehensive PPE plan is mandatory.
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PPE Category Specification Standards/References

Safety glasses with side-
Eye/Face Protection shields or chemical safety EN 166, 29 CFR 1910.133

goggles.[7]

Chemical-resistant gloves
(e.g., Butyl rubber) inspected

Skin Protection prior to use.[8] Impervious EN 374
protective clothing or lab coat

to prevent skin contact.[7]

For weighing or handling that
may generate dusts, a NIOSH-
) ) approved half-face respirator
Respiratory Protection ] o NIOSH, EN 149
with a combination filter for
organic vapors and

particulates is required.[1][7]

Immediate medical attention is required in case of exposure.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[9]

o In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. Consult a physician if irritation persists.[1]

e In Case of Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, also
under the eyelids.[10][11] Remove contact lenses if present and easy to do.[1] Call an
ophthalmologist.[1]

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[10] Immediately make the
victim drink water (two glasses at most) and consult a physician.[1]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO3).[6]
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o Specific Hazards: The material is combustible.[1] Vapors are heavier than air and may
spread along floors, potentially forming explosive mixtures with air on intense heating.[1]
Hazardous combustion products include carbon monoxide, carbon dioxide, and sulfur
oxides.[10]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10] Stay in the danger area only with self-contained breathing
apparatus.[1]

e Personal Precautions: Avoid substance contact and inhalation of dust.[1] Ensure adequate
ventilation and evacuate the area if necessary. Remove all sources of ignition.[10]

e Environmental Precautions: Prevent the product from entering drains or surface water.[1]

o Containment and Cleanup: For spills, collect, bind, and pump off the material.[1] For dry
material, sweep up and shovel without creating dust.[6] Place in suitable, closed containers
for disposal.[6]

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid the formation of dust and
aerosols.[12] Do not eat, drink, or smoke when using this product. Wash hands thoroughly
after handling.

o Storage: Store in a cool, dry, and well-ventilated place.[12][13] Keep the container tightly
closed.[12] Store locked up.[1][2]

Disposal Considerations

Contaminated materials and waste must be handled as hazardous waste. Dispose of contents
and containers to an approved waste disposal plant in accordance with local, regional, national,
and international regulations.[1][7]

Visualized Workflows and Hazard Relationships

The following diagrams illustrate key safety workflows and relationships for handling 2-
Nitrothioanisole.
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Workflow for Safe Handling of 2-Nitrothioanisole
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Caption: A logical workflow for the safe handling of 2-Nitrothioanisole in a laboratory
environment.
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Caption: Relationship between the hazards of 2-Nitrothioanisole and the corresponding
required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. sigmaaldrich.com [sigmaaldrich.com]
e 2. fr.cpachem.com [fr.cpachem.com]

¢ 3. lookchem.com [lookchem.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1295951?utm_src=pdf-body
https://www.benchchem.com/product/b1295951?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295951?utm_src=pdf-body
https://www.benchchem.com/product/b1295951?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/103543
https://fr.cpachem.com/msds?num=SB15831&dnl=sd_-_4-Nitroanisole_%5BCAS_100-17-4%5D_%28SB15831%29_%28EU%29.pdf
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Page loading... [guidechem.com]

. 4-NITROTHIOANISOLE CAS#: 701-57-5 [m.chemicalbook.com]
. chemicalbook.com [chemicalbook.com]

. benchchem.com [benchchem.com]

. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

.
© (0] ~ [o2] ol H

. lobachemie.com [lobachemie.com]

e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

e 12. Page loading... [wap.guidechem.com]

¢ 13. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 2-Nitrothioanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295951#safety-and-handling-precautions-for-2-
nitrothioanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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